Cas no 2380429-22-9 ((3R)-5-amino-3-methylpentanoic acid)

• Product Name: (3R)-5-amino-3-methylpentanoic acid
• CAS No: 2380429-22-9
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 6496630
• PubChem ID: 96503353
• Update Time: 2025-05-20

(3R)-5-amino-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-5-amino-3-methylpentanoic acid
• EN300-1723077
• 2380429-22-9

• Inchi： 1S/C6H13NO2/c1-5(2-3-7)4-6(8)9/h5H,2-4,7H2,1H3,(H,8,9)/t5-/m1/s1
• InChI Key： KQLVEQAREGFUPP-RXMQYKEDSA-N
• SMILES： OC(C[C@H](C)CCN)=O

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-5-amino-3-methylpentanoic acid

Introduction to (3R)-5-amino-3-methylpentanoic Acid (CAS No. 2380429-22-9)

(3R)-5-amino-3-methylpentanoic acid, with the CAS number 2380429-22-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This enantiomerically pure amino acid derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development and metabolic studies. The compound's stereochemistry, specifically the (3R) configuration, plays a crucial role in its biological activity and interactions with target enzymes and receptors.

The molecular structure of (3R)-5-amino-3-methylpentanoic acid consists of a five-carbon chain with an amino group at the fifth carbon and a methyl group at the third carbon. This specific arrangement contributes to its chiral nature, making it a valuable building block for synthesizing complex molecules in medicinal chemistry. The presence of both an amino and a carboxylic acid group allows for further functionalization, enabling the creation of peptidomimetics and other pharmacologically relevant derivatives.

In recent years, there has been growing interest in the development of enantiomerically pure compounds for therapeutic applications. The stereochemistry of a molecule can significantly influence its pharmacokinetic and pharmacodynamic properties, making the selection of the correct enantiomer critical for drug efficacy and safety. (3R)-5-amino-3-methylpentanoic acid exemplifies this importance, as its (3R) configuration has been shown to exhibit distinct biological activities compared to its (3S) counterpart.

One of the most promising areas of research involving (3R)-5-amino-3-methylpentanoic acid is in the development of novel antibiotics and antiviral agents. The compound's structural motif is reminiscent of natural amino acids found in microbial peptides, which have been widely used as antibiotics. By leveraging this structural similarity, researchers have been able to design synthetic analogs with enhanced antimicrobial properties. For instance, derivatives of (3R)-5-amino-3-methylpentanoic acid have shown promising activity against multidrug-resistant bacteria, offering a potential solution to the growing problem of antibiotic resistance.

Another area where this compound has shown significant promise is in the field of enzyme inhibition. Enzymes are critical biological catalysts that mediate numerous metabolic pathways, and their inhibition is often a key strategy in drug development. Studies have demonstrated that (3R)-5-amino-3-methylpentanoic acid can act as a substrate or inhibitor for various enzymes, including those involved in metabolic disorders and inflammatory diseases. For example, research has indicated that derivatives of this compound may inhibit key enzymes in the kynurenine pathway, which is implicated in neuroinflammatory conditions such as multiple sclerosis and Alzheimer's disease.

The synthesis of (3R)-5-amino-3-methylpentanoic acid presents unique challenges due to its chiral center. Traditional synthetic routes often require complex stereocontrol strategies to achieve high enantiomeric purity. However, advances in asymmetric synthesis techniques have made it possible to produce this compound with high yields and selectivity. These methods include biocatalytic approaches using engineered enzymes or chiral auxiliaries that facilitate enantioselective reactions. Such innovations have not only improved the accessibility of (3R)-5-amino-3-methylpentanoic acid but also paved the way for the synthesis of more complex chiral molecules.

In addition to its pharmaceutical applications, (3R)-5-amino-3-methylpentanoic acid has potential uses in material science and biotechnology. Its unique structural features make it a valuable precursor for designing polymers with specific biological functionalities. For instance, peptide-based polymers derived from this compound have been explored for their potential use in drug delivery systems and tissue engineering applications. The ability to modulate polymer properties by incorporating different functional groups into the backbone offers exciting possibilities for developing next-generation biomaterials.

The future prospects for research on (3R)-5-amino-3-methylpentanoic acid are vast and multifaceted. As our understanding of enzyme mechanisms and disease pathways continues to evolve, new opportunities will arise for utilizing this compound in therapeutic interventions. Furthermore, advancements in synthetic chemistry will likely lead to more efficient and sustainable methods for producing enantiomerically pure compounds like this one. Collaborative efforts between academia and industry are essential to translate these laboratory findings into tangible benefits for patients worldwide.